Cas no 327-92-4 (1,5-Difluoro-2,4-dinitrobenzene)

• Product Name: 1,5-Difluoro-2,4-dinitrobenzene
• CAS No: 327-92-4
• MF: C₆H₂F₂N₂O₄
• MW: 204.087888240814
• MDL: MFCD00007052
• CID: 36866
• PubChem ID: 67598
• Update Time: 2025-10-29

1,5-Difluoro-2,4-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Difluoro-2,4-dinitrobenzene
• FFDNB
• 1,3-Difluoro-4,6-dinitrobenzene
• 1,5-Difluor-2,4-dinitro-benzol
• 1,5-difluoro-2,4-dinitro-benzene
• 1,5-difuoro-2,4-dinitrobenzene
• 2,4-difluoro-1,5-dinitrobenzene
• 4,6-Difluoro-1,3-dinitrobenzene
• Benzene,1,5-difluoro-2,4-dinitro
• DFDNB
• EINECS 206-324-0
• DTXSID6059813
• NSC 10246
• SCHEMBL45486
• NS00041863
• 1,3-Dinitro-4,6-difluorobenzene
• EN300-27208
• Benzene,5-difluoro-2,4-dinitro-
• A935631
• NSC-10246
• J-018878
• AM61902
• G5VV4MQ22V
• 327-92-4
• PD193934
• 2,4-Dinitro-1,5-difluorobenzene;2,6-dinitro-3,5-difluorobenzene;4,6-Difluoro-1,3-dinitrobenzene
• Benzene, 1,3-difluoro-4,6-dinitro-
• SCHEMBL18934671
• SCHEMBL18934796
• 2,4-Dinitro-1,5-difluorobenzene
• MFCD00007052
• A20578
• GEO-04311
• Q27278804
• NSC10246
• AC-9710
• Benzene, 1,5-difluoro-2,4-dinitro-
• GS-3137
• FT-0606957
• 1,5-Difluoro-2,4-dinitrobenzene, 97%
• D1649
• InChI=1/C6H2F2N2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2
• UNII-G5VV4MQ22V
• AKOS000121134
• DB-048267
• Benzene, 1,5difluoro2,4dinitro
• DTXCID9038557
• FD66627
• 4,6Difluoro1,3dinitrobenzene
• 206-324-0

• MDL： MFCD00007052
• Inchi： 1S/C6H2F2N2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H
• InChI Key： VILFTWLXLYIEMV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1[N+](=O)[O-])[N+](=O)[O-])F
• BRN： 1883116

Computed Properties

• Exact Mass: 203.99800
• Monoisotopic Mass: 203.998263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 91.6

Experimental Properties

• Color/Form: Not available
• Density: 1.6930 (estimate)
• Melting Point: 73.0 to 76.0 deg-C
• Boiling Point: 306.8 °C at 760 mmHg
• Flash Point: 139.4 °C
• Refractive Index: 1.374
• Water Partition Coefficient: Insoluble
• PSA: 91.64000
• LogP: 2.82760
• Solubility: Not available

1,5-Difluoro-2,4-dinitrobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H311,H331,H373
• Warning Statement： P261,P264,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 23/24/25-33
• Safety Instruction： S36/37/39-S45-S36/37-S28A-S28
• FLUKA BRAND F CODES：10-21
• RTECS：CZ5663200
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R23/24/25; R33; R38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,5-Difluoro-2,4-dinitrobenzene

Introduction to 1,5-Difluoro-2,4-dinitrobenzene (CAS No. 327-92-4)

1,5-Difluoro-2,4-dinitrobenzene (CAS No. 327-92-4) is a versatile organic compound with a unique molecular structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its aromatic ring substituted with two fluorine atoms and two nitro groups, making it a valuable reagent in synthetic chemistry and materials science.

The molecular formula of 1,5-Difluoro-2,4-dinitrobenzene is C₆H₂F₂N₂O₄, and its molecular weight is approximately 198.1 g/mol. The presence of the fluorine and nitro groups imparts specific chemical properties that make it useful in a variety of reactions and processes. For instance, the electron-withdrawing nature of the nitro groups enhances the electrophilicity of the aromatic ring, facilitating electrophilic substitution reactions.

In recent years, 1,5-Difluoro-2,4-dinitrobenzene has been extensively studied for its potential applications in the development of advanced materials and pharmaceuticals. One notable area of research involves its use as an intermediate in the synthesis of fluorinated compounds, which are crucial in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The fluorine atoms in 1,5-Difluoro-2,4-dinitrobenzene can be selectively replaced or modified to generate a wide range of functionalized derivatives with diverse applications.

A recent study published in the Journal of Organic Chemistry highlighted the use of 1,5-Difluoro-2,4-dinitrobenzene as a key intermediate in the synthesis of novel fluoroquinolone antibiotics. These antibiotics exhibit enhanced antibacterial activity and improved pharmacokinetic properties compared to traditional fluoroquinolones. The study demonstrated that the unique structure of 1,5-Difluoro-2,4-dinitrobenzene allows for precise control over the substitution pattern on the aromatic ring, enabling the synthesis of highly functionalized fluoroquinolones with tailored biological activities.

Beyond pharmaceutical applications, 1,5-Difluoro-2,4-dinitrobenzene has also found utility in materials science. Its high reactivity and ability to form stable covalent bonds make it an attractive candidate for the development of advanced polymers and coatings. Research conducted at the University of California demonstrated that 1,5-Difluoro-2,4-dinitrobenzene-based polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The environmental impact of chemical compounds is a critical consideration in their development and application. Studies have shown that 1,5-Difluoro-2,4-dinitrobenzene, when properly managed and used within controlled environments, does not pose significant environmental risks. However, it is essential to follow best practices for handling and disposal to ensure safety and minimize any potential adverse effects.

In conclusion, 1,5-Difluoro-2,4-dinitrobenzene (CAS No. 327-92-4) is a multifaceted compound with a wide range of applications in synthetic chemistry, pharmaceuticals, and materials science. Its unique molecular structure provides a foundation for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.